Cas no 163615-17-6 (2-Methyl-2-(trifluoromethyl)cyclohexanone)

• Product Name: 2-Methyl-2-(trifluoromethyl)cyclohexanone
• CAS No: 163615-17-6
• MF: C₈H₁₁F₃O
• MW: 180.167553186417
• CID: 110260
• PubChem ID: 11819627
• Update Time: 2025-04-18

2-Methyl-2-(trifluoromethyl)cyclohexanone Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-(trifluoromethyl)cyclohexanone
• 2-methyl-2-(trifluoromethyl)cyclohexan-1-one
• 2-METHYL-2-TRIFLUOROMETHYLCYCLOHEXANONE
• Cyclohexanone,2-methyl-2-(trifluoromethyl)-
• Cyclohexanone,2-methyl-2-(trifluoromethyl)
• AKOS006284003
• SCHEMBL2535219
• 163615-17-6
• FT-0691754
• DTXSID10473721
• XDXOUFPTPQNFFB-UHFFFAOYSA-N

• Inchi： 1S/C8H11F3O/c1-7(8(9,10)11)5-3-2-4-6(7)12/h2-5H2,1H3
• InChI Key： XDXOUFPTPQNFFB-UHFFFAOYSA-N
• SMILES： FC(C1(C)C(CCCC1)=O)(F)F

Computed Properties

• Exact Mass: 180.07600
• Monoisotopic Mass: 180.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 2.69810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones